Cas no 106181-24-2 (Benzenehexadecanoic acid, 4-iodo-)
106181-24-2 structure
Product Name:Benzenehexadecanoic acid, 4-iodo-
CAS No:106181-24-2
MF:C22H35IO2
MW:458.41657948494
CID:1173426
Update Time:2024-07-25
Benzenehexadecanoic acid, 4-iodo- Chemical and Physical Properties
Names and Identifiers
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- Benzenehexadecanoic acid, 4-iodo-
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- Inchi: 1S/C22H35IO2/c23-21-18-16-20(17-19-21)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-22(24)25/h16-19H,1-15H2,(H,24,25)
- InChI Key: DXSPHXFZADBWQK-UHFFFAOYSA-N
- SMILES: C1(CCCCCCCCCCCCCCCC(O)=O)=CC=C(I)C=C1
Computed Properties
- Exact Mass: 229.93369
Experimental Properties
- Density: 1.238±0.06 g/cm3(Predicted)
- Melting Point: 85-90 °C(Solv: methanol (67-56-1))
- Boiling Point: 510.4±23.0 °C(Predicted)
- PSA: 36.68
- pka: 4.78±0.10(Predicted)
Benzenehexadecanoic acid, 4-iodo- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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